Cas no 127-38-8 (Butanedioic acid,2-sulfo-, 1,4-bis(2-methylpentyl) ester, sodium salt (1:1))

• Product Name: Butanedioic acid,2-sulfo-, 1,4-bis(2-methylpentyl) ester, sodium salt (1:1)
• CAS No: 127-38-8
• MF: C₁₆H₂₉NaO₇S
• MW: 388.452035665512
• CID: 217830
• PubChem ID: 23696729
• Update Time: 2025-04-19

Butanedioic acid,2-sulfo-, 1,4-bis(2-methylpentyl) ester, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2-sulfo-, 1,4-bis(2-methylpentyl) ester, sodium salt (1:1)
• sodium 1,4-bis(2-methylpentyl) sulphonatosuccinate
• sodium,1,4-bis(2-methylpentoxy)-1,4-dioxobutane-2-sulfonate
• sodium 1,4-bis[(2-methylpentyl)oxy]-1,4-dioxobutane-2-sulfonate
• Sodiosulfobutanedioic acid bis(2-methylpentyl) ester
• SCHEMBL10385633
• sodium;1,4-bis(2-methylpentoxy)-1,4-dioxobutane-2-sulfonate
• NS00041548
• DTXSID30925757
• EINECS 204-837-4
• 127-38-8

• Inchi： 1S/C16H30O7S.Na/c1-5-7-12(3)10-22-15(17)9-14(24(19,20)21)16(18)23-11-13(4)8-6-2;/h12-14H,5-11H2,1-4H3,(H,19,20,21);/q;+1/p-1
• InChI Key： QTGATPJBZFHQSF-UHFFFAOYSA-M
• SMILES： S(C(C(=O)OCC(C)CCC)CC(=O)OCC(C)CCC)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 388.15327
• Monoisotopic Mass: 388.15316872g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 14
• Complexity: 487
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 109.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters